2-tert-Butylanthraquinone
2-tert-Butylanthraquinone
Brand Name:
Vulcanchem
CAS No.:
84-47-9
VCID:
VC20749198
InChI:
InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
SMILES:
CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
Molecular Formula:
C18H16O2
Molecular Weight:
264.3 g/mol
2-tert-Butylanthraquinone
CAS No.: 84-47-9
Cat. No.: VC20749198
Molecular Formula: C18H16O2
Molecular Weight: 264.3 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 84-47-9 |
---|---|
Molecular Formula | C18H16O2 |
Molecular Weight | 264.3 g/mol |
IUPAC Name | 2-tert-butylanthracene-9,10-dione |
Standard InChI | InChI=1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3 |
Standard InChI Key | YTPSFXZMJKMUJE-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O |
Canonical SMILES | CC(C)(C)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O |
Melting Point | 99.0 °C |
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